4-(2H-1,3-Benzodioxol-5-yl)-6-(4-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H15N3O3/c1-22-13-5-2-11(3-6-13)14-9-15(21-18(19)20-14)12-4-7-16-17(8-12)24-10-23-16/h2-9H,10H2,1H3,(H2,19,20,21)
• InChI Key: WGJJESJWIXHLCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

4-(2H-1,3-Benzodioxol-5-yl)-6-(4-methoxyphenyl)pyrimidin-2-amine (4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A) is an organic compound that is widely used in scientific research. It is a derivative of benzodioxole, which is a heterocyclic aromatic compound. 4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A has a wide range of applications in the fields of organic synthesis, medicinal chemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A is not yet fully understood. However, it is believed that the compound binds to specific receptors in the body and alters their function, leading to a variety of biological effects.
Biochemical and Physiological Effects
4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to possess analgesic, anti-inflammatory, and antipyretic properties. It has also been found to possess anticonvulsant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A is a useful compound for scientific research due to its wide range of applications. It is relatively easy to synthesize and is stable in a variety of conditions. However, it is important to note that the compound is toxic in large doses and should be handled with care.

Future Directions

The potential future directions for research on 4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A include further studies on its biological activities, such as its effects on the central nervous system and cardiovascular system. Additionally, further research could be done on its potential applications in the fields of medicinal chemistry and pharmacology. Finally, further studies could be conducted to explore its potential as an anti-cancer agent or as an agent for treating various diseases.

Synthesis Methods

4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A can be synthesized through a condensation reaction between 4-methoxyphenol and 2H-1, 3-benzodioxole. The reaction is catalyzed by a base and proceeds through a nucleophilic substitution of the OH group of 4-methoxyphenol with the nitrogen atom of 2H-1, 3-benzodioxole. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C.

Scientific Research Applications

4-(2H-1,3-BDO-5-yl)-6-(4-MOP)-P2A has been widely used in scientific research as a model compound for studying the biological activities of benzodioxole derivatives. It has also been used as a starting material in the synthesis of various biologically active compounds, such as antibiotics, antifungal agents, and anti-inflammatory agents.